N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C19H22F3N3/c20-19(21,22)17-6-7-18(24-13-17)23-12-15-8-10-25(11-9-15)14-16-4-2-1-3-5-16/h1-7,13,15H,8-12,14H2,(H,23,24)
• InChI Key: VSYIJRLOKDZDFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC2=NC=C(C=C2)C(F)(F)F)CC3=CC=CC=C3
• Molecular Formula: C19H22F3N3
• Molecular Weight: 349.4 g/mol

Description

N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine, also known as BTCP, is a synthetic compound that belongs to the family of piperidine derivatives. It was first synthesized in the 1970s and has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic properties and has been investigated as a potential treatment for chronic pain. It has also been studied for its potential use in treating drug addiction, specifically opioid addiction. In addition, N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine has been investigated for its potential use as an antidepressant and anxiolytic.

Mechanism of Action

The mechanism of action of N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which leads to increased levels of dopamine in the brain. This increase in dopamine levels is thought to be responsible for the analgesic and potential anti-addictive effects of N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine.
Biochemical and Physiological Effects:
N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which is believed to be responsible for its analgesic and anti-addictive effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine has several advantages for use in lab experiments. It is a well-studied compound with a known synthesis method and purity requirements. It has also been shown to have potential therapeutic applications, making it a valuable compound for drug discovery. However, there are also limitations to its use in lab experiments. It is a synthetic compound, which can limit its relevance to natural biological processes. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine. One area of research is the development of analogs with improved therapeutic properties. Another area of research is the investigation of N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine's mechanism of action to better understand its potential therapeutic applications. Finally, there is a need for further research on the safety and toxicity of N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-addictive, anxiolytic, and antidepressant effects. Its mechanism of action is believed to involve dopamine reuptake inhibition, but further research is needed to fully understand its effects. N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine has advantages for use in lab experiments, but there are also limitations to its use. Future research directions include the development of analogs, investigation of its mechanism of action, and further research on safety and toxicity.

Synthesis Methods

The synthesis of N-((1-Benzylpiperidin-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine involves several steps, including the reaction of 1-benzylpiperidine with formaldehyde and then with trifluoromethylpyridine-2-amine. The final product is obtained by purification through recrystallization. The purity of the compound is crucial for its use in scientific research.